2-([1,2,4]triazolo[4,3-a]quinolin-1-ylthio)-N-(4-ethoxyphenyl)acetamide
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Overview
Description
Synthesis Analysis
Synthesis of related [1,2,4]triazolo[4,3-a]quinolin compounds involves various chemical reactions, often incorporating amino acid esters and employing methods like DCC coupling or azide coupling. One study details the synthesis of methyl 2-[2-(4-phenyl[1,2,4]triazolo[4,3-a]quinoxalin-1-ylsulfanyl)acetamido]alkanoates, showcasing the versatility and complexity of creating such molecules (Fathalla, 2015).
Scientific Research Applications
Anticonvulsant Applications
Research indicates that some derivatives of 2-([1,2,4]triazolo[4,3-a]quinoxalin-1-ylthio)acetic acid, a compound structurally related to the one , exhibit notable anticonvulsant activities. For instance, a study synthesized novel quinoxaline derivatives showing promising results in anticonvulsant evaluation using metrazol-induced convulsions models, highlighting their potential in developing new anticonvulsant agents (Alswah, Ghiaty, El-Morsy, & El-Gamal, 2013).
Anticancer Activity
A series of 1,2,4-triazolo[4,3-a]-quinoline derivatives were designed and synthesized, targeting structural requirements essential for anticancer activity. Some derivatives demonstrated significant cytotoxicity against human neuroblastoma and colon carcinoma cell lines, underscoring their potential in anticancer research (Reddy et al., 2015).
Antihistaminic Agents
Another study focused on the synthesis of 1-substituted-4-(3-methoxyphenyl)-4H-[1,2,4]triazolo[4,3-a]quinazolin-5-ones, revealing their significant in vivo H1-antihistaminic activity. These compounds protected animals from histamine-induced bronchospasm, indicating their potential as new classes of H1-antihistaminic agents. Notably, one compound emerged as particularly potent, surpassing the standard reference in effectiveness and displaying negligible sedation (Alagarsamy et al., 2009).
Additional Applications
The research also delves into the synthesis and evaluation of derivatives for positive inotropic activities, demonstrating several compounds' favorable activities compared with standard drugs. This suggests potential applications in cardiovascular diseases (Li et al., 2008).
Mechanism of Action
Target of Action
The primary target of this compound is DNA . It has been found to intercalate DNA, a process where the compound inserts itself between the base pairs of the DNA helix . This interaction can disrupt the normal functioning of the DNA, which can lead to cell death, making it a potential anticancer agent .
Mode of Action
The compound interacts with its target, DNA, through a process known as intercalation . Intercalation involves the insertion of the compound between the base pairs of the DNA helix . This can disrupt the normal functioning of the DNA and inhibit the process of replication and transcription, which are vital for cell survival and proliferation .
Biochemical Pathways
Given its mode of action, it is likely that it affects the pathways involved in dna replication and transcription . By intercalating DNA, the compound can inhibit these processes, leading to cell death .
Pharmacokinetics
In silico admet profiles have been evaluated
Result of Action
The result of the compound’s action is the potential inhibition of cell proliferation, making it a potential anticancer agent . It has been found to exhibit good anticancer activities against HepG2, HCT116, and MCF-7 cancer cell lines .
Future Directions
Biochemical Analysis
Biochemical Properties
The compound 2-([1,2,4]triazolo[4,3-a]quinolin-1-ylthio)-N-(4-ethoxyphenyl)acetamide has been found to interact with DNA, exhibiting DNA intercalation activities . This interaction with DNA is significant as it can influence the function of various enzymes and proteins .
Cellular Effects
In cellular studies, this compound has shown anti-proliferative effects against various cancer cell lines, including HepG2, HCT-116, and MCF-7 cells . It influences cell function by interacting with DNA, potentially affecting cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
At the molecular level, this compound exerts its effects through DNA intercalation . This interaction can lead to changes in gene expression and may influence the activity of various enzymes .
properties
IUPAC Name |
N-(4-ethoxyphenyl)-2-([1,2,4]triazolo[4,3-a]quinolin-1-ylsulfanyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N4O2S/c1-2-26-16-10-8-15(9-11-16)21-19(25)13-27-20-23-22-18-12-7-14-5-3-4-6-17(14)24(18)20/h3-12H,2,13H2,1H3,(H,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GXQLKRDYFIMVPB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=O)CSC2=NN=C3N2C4=CC=CC=C4C=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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